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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Welcome to the ATTO 390 Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and frequently asked questions (FAQs) to help you optimize the signal-to-noise ratio
in your experiments using ATTO 390 fluorescent dye.

I. ATTO 390 Spectroscopic and Photophysical
Properties

ATTO 390 is a fluorescent label with a coumarin structure, known for its high fluorescence
quantum yield, large Stokes shift, and good photostability.[1][2] These characteristics make it a
versatile dye for various life science applications, including fluorescence microscopy, single-
molecule detection, and high-resolution microscopy.[3][4]
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Property Value Reference
Excitation Maximum (Aex) 390 nm [1][5]
Emission Maximum (Aem) 475 - 479 nm [5]61[7]
Extinction Coefficient (emax) 24,000 M~icm [11[7]
Fluorescence Quantum Yield

0.90 (90%) [11(21(7]
(@)
Fluorescence Lifetime (tfl) 5.0 ns [11[7]
Molecular Weight (Carboxy) 343.42 g/mol [5]
Molecular Weight (NHS ester) 440 g/mol [21[7]
Recommended Laser Lines 365 nm or 405 nm [3][5]

Il. Troubleshooting Guide: Low Signal-to-Noise
Ratio (SNR)

A low signal-to-noise ratio is a frequent challenge in fluorescence experiments, resulting in
grainy images where features are difficult to discern.[8] The issue can stem from either a weak
signal or high background noise.

Q1: My ATTO 390 signal is very weak. What are the
possible causes and how can | improve it?

Several factors can contribute to a weak fluorescent signal. Below is a systematic approach to
troubleshoot and enhance your ATTO 390 signal.

Troubleshooting Workflow for Weak Signal
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Weak ATTO 390 Signal

1. Verify Labeling Efficiency

High Background Signal
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2. Optimize Antibody/Probe Concentration 1. Optimize Blocking Step
Concentration Optimized Blocking Optimized
3. Check Filter Compatibility 2. Increase Washing Steps
Filters Matched \Washing Increased
4. Optimize Excitation Source 3. Titrate Antibody Concentration
Excitation Optimized Concentration Titrated
5. Minimize Photobleaching 4. Address Autofluorescence

Photobleaching Minimized Autofluorescence Minimized

Reduced Background

Improved Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [ATTO 390 Technical Support Center: Optimizing Signal-
to-Noise Ratio]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058962#atto-390-signal-to-noise-ratio-
optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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